Cas no 1806861-60-8 (3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine
• CAS No: 1806861-60-8
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4888649
• Update Time: 2025-11-01

3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-5(2-9)7(8(10)11)12-3-6(4)13/h3,8,13H,2H2,1H3
• InChI Key： MWNHAUHLRAGJKK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine

3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine: A Comprehensive Overview (CAS No. 1806861-60-8)

3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1806861-60-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chloromethyl, difluoromethyl, hydroxy, and methylpyridine functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine is particularly noteworthy. The presence of the chloromethyl group provides a reactive site for further chemical modifications, enabling the synthesis of a wide array of derivatives. The difluoromethyl moiety, known for its metabolic stability and ability to modulate biological activity, enhances the compound's potential as a drug candidate. Additionally, the hydroxy group can participate in hydrogen bonding interactions, which are crucial for receptor binding and bioavailability. The methylpyridine scaffold, a common motif in many bioactive molecules, contributes to the overall pharmacological profile of the compound.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine has also demonstrated significant antioxidant activity. This is particularly important in the context of oxidative stress-related diseases, where excessive production of reactive oxygen species (ROS) can lead to cellular damage and dysfunction. The compound's antioxidant properties are believed to be mediated by its ability to scavenge free radicals and upregulate antioxidant defense mechanisms within cells.

In the realm of cancer research, 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine has shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antiproliferative effects is not yet fully understood but may involve modulation of cell cycle progression and induction of apoptosis.

The pharmacokinetic properties of 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development into a drug product.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 3-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-4-methylpyridine. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. For example, substituting different functional groups at the chloromethyl position has led to derivatives with improved metabolic stability and reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Chlorom methyl)-2-(difluor omethy l)-5-hydr oxy-4-meth ylpyri dine strong > in various therapeutic indications. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(Chlorom ethyl )-2 -(d ifl uoro met hyl ) -5 -hy dro xy -4 -m ethyl py ri dine strong > (CAS No. 1806861-60-8) represents a promising molecule with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.